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Compound of Interest

Compound Name:
1-(1,3-Diphenylbutyl)-2-

ethylbenzene

CAS No.: 84255-46-9

Cat. No.: B12650892

Get Quote

PART 1: COMPOUND PROFILE & IDENTIFICATION
Chemical Identity

CAS Number: 84255-46-9

Chemical Name: 1-(1,3-diphenylbutyl)-2-ethylbenzene[1]

Synonyms: Styrene-Ethylbenzene Trimer; Ethylbenzene-Styrene Adduct; 1,3-Diphenyl-1-(2-

ethylphenyl)butane.

Molecular Formula: C₂₄H₂₆

Molecular Weight: 314.47 g/mol

Structural Class: Polycyclic Aromatic Hydrocarbon (PAH) derivative / Styrene Oligomer.
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Physical & Chemical Properties (Derived from
Analogous Styrene Trimers)

Property Value / Characteristic Note

Physical State Viscous Liquid or Waxy Solid
Dependent on purity/isomer

blend.

Boiling Point > 300°C (Estimated)
High molecular weight

aromatic.

Melting Point 50–80°C (Range)
Often exists as a supercooled

liquid.

Solubility (Water) Negligible (< 0.1 mg/L) Highly hydrophobic.

Solubility (Organic) High
Soluble in Acetone, DCM,

Toluene.

Log Kow > 5.5 (Predicted)
Indicates high bioaccumulation

potential.

Vapor Pressure Very Low (< 0.01 Pa at 25°C)
Low volatility hazard at room

temp.

PART 2: HAZARD ANALYSIS & TOXICOLOGY (GHS)
Hazard Classification (GHS-US/EU CLP)
While specific registration dossiers may be limited, the structural class (Styrene Oligomers)

dictates the following precautionary classification:

Health Hazards:

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[2]

[3][4] Mechanism: Styrene dimers/trimers mimic estrogen (Endocrine Disruption).

Skin Irritation (Category 2): Causes skin irritation upon prolonged contact.[5][6]

Specific Target Organ Toxicity - Repeated Exposure (Category 2): Potential liver/thyroid

effects.
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Environmental Hazards:

Aquatic Chronic (Category 1): Very toxic to aquatic life with long-lasting effects.[5] Reason:

High Log Kow drives bioconcentration in aquatic organisms.

Mechanism of Toxicity
The primary concern with CAS 84255-46-9 is its activity as an Endocrine Disrupting Chemical

(EDC). Research on styrene oligomers indicates they can bind to estrogen receptors (ERα and

ERβ), potentially altering hormonal signaling pathways.

Receptor Binding: The diphenyl structure mimics the steroid backbone of 17β-estradiol.

Bioaccumulation: Lipophilic nature allows accumulation in adipose tissue, prolonging internal

exposure duration.

PART 3: OPERATIONAL SAFETY PROTOCOLS
Engineering Controls
Handling this compound requires strict isolation to prevent environmental release and

occupational exposure.

Primary Barrier: All open handling (weighing, dissolution) must occur within a certified

Chemical Fume Hood or Glovebox.

Ventilation: Minimum face velocity of 0.5 m/s.

Surface Protection: Use disposable bench liners (absorbent backed by plastic) to capture

micro-spills.

Personal Protective Equipment (PPE) Matrix
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Component Specification Causality

Gloves Nitrile (0.11 mm min)
Standard protection against

incidental splash.

Gloves (High Risk) Laminate (Silver Shield)

Required for prolonged

immersion or spill cleanup;

aromatics permeate nitrile over

time.

Respiratory P95 / N95 + OV Cartridge

Only if aerosolization is

possible (e.g., sonication,

heating).

Eye Protection Chemical Goggles

Prevent ocular absorption;

safety glasses are insufficient

for liquid splashes.

Clothing Tyvek Lab Coat

Disposable prevents carry-

home contamination of

potential EDCs.

Handling Workflow Visualization

Storage
(4°C, Dark)

Transport to Hood
(Secondary Container)

 Retrieve Weighing
(Closed Balance in Hood)

 Open Only in Hood Dissolution
(Solvent: DMSO/DCM)

 Prepare Stock Waste Disposal
(High Temp Incineration)

 Residuals

Click to download full resolution via product page

PART 4: EMERGENCY RESPONSE ARCHITECTURE
Spill Response Strategy
Do not wash into drains. This compound is persistent and toxic to aquatic life.

Isolate: Evacuate the immediate area (3-5 meters).

PPE Up: Don double nitrile gloves, goggles, and a respirator if powder/aerosol is present.

Contain: Ring the spill with absorbent socks or vermiculite.
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Absorb: Use an inert absorbent (sand, vermiculite, or chemically treated pads for organics).

Do not use sawdust (flammability risk).

Clean: Wipe surface with Acetone or Ethanol to solubilize residue, then wash with soap and

water. Collect all wipes as hazardous waste.

Fire Fighting Measures
Flammability: Combustible liquid/solid. Flash point likely > 150°C.

Extinguishing Media:

Preferred: Alcohol-resistant foam, Dry chemical (BC/ABC), CO₂.

Avoid: High-volume water jet (may spread the burning lipid-like material).

Hazardous Combustion Products: Carbon Monoxide (CO), Carbon Dioxide (CO₂), thick black

smoke (soot).

First Aid Protocols
Inhalation: Move to fresh air.[2][4][7][8][9] If breathing is difficult, administer oxygen. Seek

medical attention (suspected respiratory irritant).

Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents (enhances

absorption). Remove contaminated clothing.[2][4][8][10]

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact

lenses.[2][4][7][8]

Ingestion: Do NOT induce vomiting (aspiration risk). Rinse mouth.[11][8] Immediately call a

Poison Control Center.[4][5][9]

PART 5: ENVIRONMENTAL IMPACT & DISPOSAL
Lifecycle Management

Persistence: High. Not readily biodegradable due to steric hindrance of the diphenyl

structure.
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Bioaccumulation: High potential (BCF > 500 estimated).

Mobility: Low mobility in soil (adsorbs strongly to sediment/organic matter).

Disposal Logic
Stream: Organic Waste (Non-Halogenated) or Toxic Waste stream depending on local

regulations.

Method: High-Temperature Incineration (> 1000°C) with flue gas scrubbing. This ensures

complete destruction of the aromatic ring structure.

Prohibition: Never dispose of down the sink or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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